Cas no 4033-35-6 (Alanine, N-[N-[N-[N-(N-eicosanoyl-3-phenylalanyl)isoleucyl]isoleucyl]-3-phenylalanyl]-,methyl ester (7CI,8CI))

• Product Name: Alanine, N-[N-[N-[N-(N-eicosanoyl-3-phenylalanyl)isoleucyl]isoleucyl]-3-phenylalanyl]-,methyl ester (7CI,8CI)
• CAS No: 4033-35-6
• MF: C₂₁H₂₂N₂S
• MW: 334.477783679962
• CID: 335222
• PubChem ID: 5253495
• Update Time: 2025-04-19

Alanine, N-[N-[N-[N-(N-eicosanoyl-3-phenylalanyl)isoleucyl]isoleucyl]-3-phenylalanyl]-,methyl ester (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Alanine, N-[N-[N-[N-(N-eicosanoyl-3-phenylalanyl)isoleucyl]isoleucyl]-3-phenylalanyl]-,methyl ester (7CI,8CI)
• 1-(naphthalen-1-ylmethyl)-3-(2,4,5-trimethylphenyl)thiourea
• DTXSID30413482
• 4033-35-6
• AB00001225-01

• Inchi： 1S/C21H22N2S/c1-14-11-16(3)20(12-15(14)2)23-21(24)22-13-18-9-6-8-17-7-4-5-10-19(17)18/h4-12H,13H2,1-3H3,(H2,22,23,24)
• InChI Key： CWRHSMHKKJBABF-UHFFFAOYSA-N
• SMILES： S=C(NCC1=CC=CC2C=CC=CC1=2)NC1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 334.15056
• Monoisotopic Mass: 334.150369
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2
• XLogP3: 5.4

Experimental Properties

• Density: 1.182
• Boiling Point: 495.9°Cat760mmHg
• Flash Point: 253.7°C
• Refractive Index: 1.69
• PSA: 24.06